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Compound of Interest

Compound Name: Flumethasone Acetate

Cat. No.: B1672882

Introduction

Flumethasone Acetate is a mid-potency synthetic corticosteroid belonging to the
glucocorticoid class of steroid hormones. Chemically designated as [2-
[(6S,85,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-
6,7,8,11,12,14,15,16-octahydrocyclopentala]phenanthren-17-yl]-2-oxoethyl] acetate, it is
utilized in topical preparations for its anti-inflammatory and vasoconstrictive properties.[1][2] A
comprehensive understanding of its molecular structure is paramount for drug development,
quality control, and regulatory compliance. This technical guide provides an in-depth
exploration of the spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared
(IR) Spectroscopy, and Mass Spectrometry (MS)—as applied to the structural elucidation and
characterization of Flumethasone Acetate.

This guide is intended for researchers, scientists, and drug development professionals, offering
not just procedural steps but also the underlying scientific rationale for the experimental
choices, ensuring a robust and validated approach to the analysis of this important
pharmaceutical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1672882?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672882?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/11155198
https://pubchem.ncbi.nlm.nih.gov/compound/11155198
https://www.lgcstandards.com/AT/en/Flumethasone-Acetate/p/TRC-F455005
https://www.benchchem.com/product/b1672882#spectroscopic-analysis-of-flumethasone-acetate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1672882#spectroscopic-analysis-of-flumethasone-acetate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1672882#spectroscopic-analysis-of-flumethasone-acetate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1672882#spectroscopic-analysis-of-flumethasone-acetate-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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